Cas no 338419-89-9 (4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide)
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-5-(PROPYLSULFINYL)-1,2,3-THIADIAZOLE
- 4-METHYL-1,2,3-THIADIAZOL-5-YL PROPYL SULFOXIDE
- 4-methyl-5-(propane-1-sulfinyl)-1,2,3-thiadiazole
- 1,2,3-Thiadiazole, 4-methyl-5-(propylsulfinyl)-
- 4-methyl-5-propylsulfinylthiadiazole
- 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide
-
- MDL: MFCD00202302
- Inchi: 1S/C6H10N2OS2/c1-3-4-11(9)6-5(2)7-8-10-6/h3-4H2,1-2H3
- InChI Key: MYELFLHUQLPMIO-UHFFFAOYSA-N
- SMILES: S(C1=C(C)N=NS1)(CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- XLogP3: 1.1
- Topological Polar Surface Area: 90.3
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297205-100 mg |
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide; . |
338419-89-9 | 100 mg |
€221.50 | 2023-07-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879718-1g |
4-Methyl-5-(propane-1-sulfinyl)-1,2,3-thiadiazole |
338419-89-9 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
| Ambeed | A912892-1g |
4-Methyl-5-(propane-1-sulfinyl)-1,2,3-thiadiazole |
338419-89-9 | 90% | 1g |
$350.0 | 2024-04-15 | |
| abcr | AB297205-100mg |
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide; . |
338419-89-9 | 100mg |
€283.50 | 2025-02-18 |
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide
Professional Introduction to 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide (CAS No. 338419-89-9)
4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide, identified by its CAS number 338419-89-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfoxides, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a thiadiazole core, a heterocyclic structure that has garnered considerable attention due to its role in various pharmacological applications.
The compound's structure is characterized by a propyl sulfoxide group attached to a 4-methylthiadiazole ring. This particular arrangement of functional groups makes it a versatile scaffold for further chemical modifications and derivations, which can be exploited to enhance its pharmacological properties. The presence of the sulfoxide moiety suggests potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes.
In recent years, there has been growing interest in thiadiazole derivatives due to their reported activities as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The compound 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide is no exception and has been the subject of several studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. These studies have highlighted the compound's ability to interact with specific biological pathways, making it a promising candidate for further development.
One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the thiadiazole and sulfoxide groups provides a rich chemical space for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can optimize its potency, selectivity, and pharmacokinetic properties. This approach has been successfully applied in the development of several drugs that have reached clinical use.
The latest research on 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide has focused on its interaction with various biological targets. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation. The thiadiazole core is known to exhibit binding affinity for proteins such as topoisomerases and kinases, which are critical in regulating cell division and survival. The propyl sulfoxide group further enhances this interaction by providing additional binding sites or modulating the electronic properties of the molecule.
In addition to its anticancer potential, this compound has shown promise in other therapeutic areas. Researchers have explored its effects on inflammatory pathways, where it has been found to modulate the activity of key inflammatory mediators. This makes it a candidate for developing novel anti-inflammatory agents that could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled researchers to produce this compound with high yield and purity. These advancements not only facilitate further study but also open up new possibilities for derivative synthesis and drug development.
The pharmacological evaluation of this compound has revealed several promising characteristics. Its solubility profile suggests good bioavailability when administered orally or intravenously. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at therapeutic doses. These findings are encouraging and support further investigation into its potential as a drug candidate.
The future direction of research on 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide will likely focus on clinical translation. Efforts are underway to develop preclinical models that can better predict human responses to this compound. By validating its efficacy and safety in animal models, researchers can move towards human clinical trials with greater confidence. These trials will be crucial in determining whether this compound can be successfully developed into a new therapeutic agent.
In conclusion, 4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide (CAS No. 338419-89-9) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development,and preliminary studies have highlighted its biological activity across multiple therapeutic areas。With continued research and development,this compound could emerge as a valuable addition to the arsenal of drugs used to treat various diseases.
338419-89-9 (4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfoxide) Related Products
- 338419-91-3(Butyl 4-methyl-1,2,3-thiadiazol-5-yl sulfoxide)
- 338419-83-3(4-Methyl-1,2,3-thiadiazol-5-yl propyl sulfone)
- 338419-85-5(5-(Butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole)
- 338420-55-6(5-(ISOPROPYLSULFINYL)-4-METHYL-1,2,3-THIADIAZOLE)
- 338420-53-4(5-(Tert-butylsulfinyl)-4-methyl-1,2,3-thiadiazole)
- 338419-93-5(5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole)
- 338408-70-1(5-(Isopropylsulfonyl)-4-methyl-1,2,3-thiadiazole)
- 338408-68-7(5-(Cyclohexylsulfonyl)-4-methyl-1,2,3-thiadiazole)
- 338420-74-9(1,2,3-Thiadiazole, 4-methyl-5-(propylthio)-)
- 338419-87-7(5-(Sec-butylsulfonyl)-4-methyl-1,2,3-thiadiazole)